Cas no 1020977-99-4 (6-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine)

• Product Name: 6-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine
• CAS No: 1020977-99-4
• MF: C₂₁H₂₀N₆O₃
• MW: 404.421903610229
• CID: 6239265
• PubChem ID: 42111897
• Update Time: 2025-05-23

6-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine
• AKOS024502149
• 1020977-99-4
• 1,3-benzodioxol-5-yl-[4-[6-(pyridin-3-ylamino)pyridazin-3-yl]piperazin-1-yl]methanone
• benzo[d][1,3]dioxol-5-yl(4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone
• F5237-0036
• VU0638400-1

• Inchi： 1S/C21H20N6O3/c28-21(15-3-4-17-18(12-15)30-14-29-17)27-10-8-26(9-11-27)20-6-5-19(24-25-20)23-16-2-1-7-22-13-16/h1-7,12-13H,8-11,14H2,(H,23,24)
• InChI Key： OEAGXXDWZZMBBK-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCO2)N1CCN(C2=CC=C(NC3C=NC=CC=3)N=N2)CC1

Computed Properties

• Exact Mass: 404.15968852g/mol
• Monoisotopic Mass: 404.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine

Introduction to 6-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine (CAS No. 1020977-99-4)

6-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1020977-99-4, belongs to a class of molecules that exhibit promising properties for the development of novel therapeutic agents. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is crucial for targeting biological pathways effectively.

The core structure of this compound features a piperazine moiety linked to a pyridazine ring, both of which are well-documented scaffolds in medicinal chemistry. The piperazine ring is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable component in drug design. In contrast, the pyridazine ring contributes to the compound's overall stability and reactivity, allowing for further functionalization and derivatization.

One of the most striking aspects of 6-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine is the presence of a 2H-1,3-benzodioxole (also known as dihydrostilbene) moiety at the 4-position of the piperazine ring. This aromatic heterocycle is known for its role in various pharmacological activities, including anti-inflammatory and analgesic effects. The incorporation of this group into the molecular structure suggests that the compound may exhibit similar properties, making it a candidate for further investigation in the treatment of inflammatory disorders.

The N-terminal pyridine ring further enhances the compound's potential by providing an additional site for interaction with biological targets. Pyridine derivatives are widely used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. In this context, the pyridine ring in 6-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine could play a critical role in determining its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have shown that 6-[4-(2H-1,3-benzodioxole-5-carbonyl)piperazin-1-yl]-N-(pyridin-3-y]pyridazin- 3-am ine may interact with several key proteins involved in neurological disorders. This finding aligns with ongoing research efforts aimed at developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems is crucial.

In addition to its potential neurological applications, this compound has also shown promise in preliminary studies related to anti-cancer therapy. The combination of different functional groups within its structure may enable it to disrupt critical signaling pathways involved in tumor growth and progression. Specifically, the piperazine and pyridazine moieties could interfere with kinases and other enzymes that are overexpressed in cancer cells, thereby inhibiting their proliferation.

The synthesis of 6-[4-(2H- 1,3-benzodioxole- 5-carbonyl)piperazin- 1- yl]-N-(pyridin -3- -yl)pyridazin- 3- am ine presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic transformations have been employed to construct the desired framework efficiently. These advancements not only facilitate research but also open up possibilities for industrial production if further development proves successful.

Evaluation of this compound's pharmacokinetic properties is essential before it can be considered for clinical trials. Studies have begun to assess its solubility, stability, and metabolic pathways to determine how it behaves within an organism. These parameters are critical for ensuring that the compound reaches its target sites effectively and remains active long enough to exert therapeutic effects.

The potential applications of 6-[4-(2H -1, 3-benzodioxole- 5-carbonyl)piperazin -1- yl]-N-(pyridin -3- -yl)pyridazin -3- am ine extend beyond neurological and oncological diseases. Its unique structure may also make it useful in addressing inflammatory conditions by targeting specific inflammatory mediators or enzymes. For instance, preliminary data suggest that derivatives of this compound could inhibit cyclooxygenase (COX) enzymes, which are known contributors to inflammation and pain.

Collaborative efforts between academic researchers and pharmaceutical companies are increasingly vital in advancing such compounds from laboratory discovery to market-ready therapies. By leveraging interdisciplinary approaches, including medicinal chemistry, computational biology, and preclinical testing, the development pipeline for novel drugs like this one can be significantly accelerated. Such collaborations also ensure that safety and efficacy are rigorously evaluated before human testing begins.